Oxiran-2-ylmethyl 3-nitrobenzenesulfonate
Overview
Description
Oxiran-2-ylmethyl 3-nitrobenzenesulfonate is a chemical compound with the molecular formula C9H9NO6S . It is used in various chemical reactions and has been studied for its potential applications .
Synthesis Analysis
The compound can be synthesized using ®-3-chloropropane-1,2-diol and nitrobenzene as starting materials . The synthesis process involves multiple routes and the final product is characterized by IR, 1H NMR, and single crystal X-ray crystallography .Molecular Structure Analysis
The molecular structure of Oxiran-2-ylmethyl 3-nitrobenzenesulfonate is characterized by IR, 1H NMR, and single crystal X-ray crystallography . The InChI key for the compound is AIHIHVZYAAMDPM-MRVPVSSYSA-N .Physical And Chemical Properties Analysis
Oxiran-2-ylmethyl 3-nitrobenzenesulfonate has a molecular weight of 259.24 . It is stored in a refrigerator and shipped at room temperature . The compound is a crystal - powder in physical form .Scientific Research Applications
Cancer Research
The compound Oxiran-2-ylmethyl 3-nitrobenzenesulfonate has been used in cancer research, particularly in the study of breast cancer . It was designed using ®-3-chloropropane-1,2-diol and nitrobenzene as starting materials . The compound was found to inhibit the proliferation and invasion of breast cancer cells . This suggests that it could potentially be used in the development of new treatments for breast cancer .
Synthesis of New Compounds
Oxiran-2-ylmethyl 3-nitrobenzenesulfonate can be used as a starting material in the synthesis of new compounds . It was successfully obtained via multiple synthesis routes and finally characterized by IR, 1H NMR, and single crystal X-ray crystallography .
Chromatography
The compound could potentially be used in chromatography, a laboratory technique for the separation of mixtures . However, more research is needed to confirm this application.
Analytical Chemistry
In analytical chemistry, Oxiran-2-ylmethyl 3-nitrobenzenesulfonate might be used as a reagent or a standard for various chemical analyses . However, more research is needed to confirm this application.
Pharmaceutical Industry
In the pharmaceutical industry, Oxiran-2-ylmethyl 3-nitrobenzenesulfonate might be used in the synthesis of new drugs . However, more research is needed to confirm this application.
Safety and Hazards
Mechanism of Action
Target of Action
It has been shown to have significant effects on breast cancer cells , suggesting that it may interact with targets involved in cell proliferation and invasion.
Mode of Action
It has been shown to inhibit the proliferation and invasion of breast cancer cells , indicating that it may interact with its targets to disrupt these processes
Biochemical Pathways
Given its observed effects on breast cancer cells , it is likely that it impacts pathways related to cell proliferation and invasion
properties
IUPAC Name |
oxiran-2-ylmethyl 3-nitrobenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO6S/c11-10(12)7-2-1-3-9(4-7)17(13,14)16-6-8-5-15-8/h1-4,8H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIHIHVZYAAMDPM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Oxiran-2-ylmethyl 3-nitrobenzenesulfonate | |
CAS RN |
152333-94-3 |
Source
|
| Record name | (oxiran-2-yl)methyl 3-nitrobenzene-1-sulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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